Cas no 871824-05-4 ((2-Chloro-4-fluorophenyl)trimethylsilane)

(2-Chloro-4-fluorophenyl)trimethylsilane is an organosilicon compound featuring a chloro-fluorophenyl group bonded to a trimethylsilyl moiety. This reagent is commonly employed in organic synthesis as a versatile building block, particularly in cross-coupling reactions and as a protective group intermediate. The electron-withdrawing chloro and fluoro substituents enhance its reactivity in electrophilic aromatic substitution and metal-catalyzed transformations. Its trimethylsilyl group offers stability and facilitates further functionalization, making it valuable in pharmaceutical and agrochemical research. The compound’s well-defined structure and consistent purity ensure reliable performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential reactivity with strong acids or bases.
(2-Chloro-4-fluorophenyl)trimethylsilane structure
871824-05-4 structure
Product Name:(2-Chloro-4-fluorophenyl)trimethylsilane
CAS No:871824-05-4
MF:C9H12ClFSi
MW:202.728486061096
CID:6780334
PubChem ID:11528549
Update Time:2026-03-12

(2-Chloro-4-fluorophenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

    • 871824-05-4
    • SY329335
    • (2-Chloro-4-fluorophenyl)trimethylsilane
    • Inchi: 1S/C9H12ClFSi/c1-12(2,3)9-5-4-7(11)6-8(9)10/h4-6H,1-3H3
    • InChI Key: WKIAKGAJOMKRDN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1[Si](C)(C)C)F

Computed Properties

  • Exact Mass: 202.0380828g/mol
  • Monoisotopic Mass: 202.0380828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

(2-Chloro-4-fluorophenyl)trimethylsilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB610367-250mg
(2-Chloro-4-fluorophenyl)trimethylsilane; .
871824-05-4
250mg
€434.30 2025-04-15
abcr
AB610367-1g
(2-Chloro-4-fluorophenyl)trimethylsilane; .
871824-05-4
1g
€816.50 2025-04-15
abcr
AB610367-5g
(2-Chloro-4-fluorophenyl)trimethylsilane; .
871824-05-4
5g
€2218.40 2024-07-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY329335-1g
(2-Chloro-4-fluorophenyl)trimethylsilane
871824-05-4 ≥95%
1g
¥8550.00 2025-04-12

(2-Chloro-4-fluorophenyl)trimethylsilane Related Literature

Additional information on (2-Chloro-4-fluorophenyl)trimethylsilane

Comprehensive Guide to (2-Chloro-4-fluorophenyl)trimethylsilane (CAS No. 871824-05-4): Properties, Applications, and Market Insights

(2-Chloro-4-fluorophenyl)trimethylsilane (CAS No. 871824-05-4) is a specialized organosilicon compound widely used in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This compound features a unique molecular structure combining a chloro-fluorophenyl group with a trimethylsilyl moiety, making it valuable for cross-coupling reactions and protecting group chemistry.

The growing demand for fluorinated compounds in drug discovery has significantly increased interest in 871824-05-4. Researchers particularly value its role in synthesizing FDA-approved drug candidates, where the chloro-fluoro substitution pattern enhances bioavailability and metabolic stability. Recent studies highlight its utility in Suzuki-Miyaura couplings, a hot topic in green chemistry applications.

From a technical perspective, (2-Chloro-4-fluorophenyl)trimethylsilane demonstrates excellent stability under various reaction conditions. Its low molecular weight (212.72 g/mol) and high purity grade (>97%) make it ideal for precision chemical synthesis. The compound's boiling point (typically 210-215°C) and storage recommendations (under inert atmosphere at 2-8°C) are frequently searched parameters by laboratory professionals.

In material science applications, this silane derivative has gained attention for modifying surface properties of silicon-based materials. The trimethylsilyl group serves as an effective hydrophobic agent, with emerging applications in water-repellent coatings and nanomaterial functionalization – areas currently trending in materials research publications.

The global market for fluorophenyl silanes like 871824-05-4 is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical R&D investments. Major suppliers have recently developed improved synthesis routes to enhance yield and reduce byproducts, addressing common queries about manufacturing scalability and cost-effectiveness in bulk production.

Analytical characterization of (2-Chloro-4-fluorophenyl)trimethylsilane typically involves GC-MS, NMR spectroscopy, and HPLC analysis – techniques frequently mentioned in technical discussions. The compound's distinct 1H NMR signature (δ 0.30 ppm for Si-CH3) and mass spectral fragmentation pattern are valuable identification markers for quality control laboratories.

Environmental and handling considerations for 871824-05-4 follow standard laboratory safety protocols. While not classified as hazardous under GHS criteria, proper ventilation controls and PPE usage are recommended during handling – a practical concern often raised by EHS professionals in chemical forums.

Emerging research explores novel applications of chloro-fluorophenyl silanes in OLED materials and organic semiconductors, aligning with current interests in renewable energy technologies. The compound's electron-withdrawing characteristics and thermal stability make it promising for these cutting-edge applications.

For synthetic chemists, the price per gram and bulk availability of (2-Chloro-4-fluorophenyl)trimethylsilane remain key purchasing factors. Recent market analysis shows price stabilization around $120-150/g for research quantities, with discounts available for GMP-grade material required in pharmaceutical development.

Patent landscape analysis reveals increasing filings involving 871824-05-4, particularly in anticancer drug formulations and catalytic systems. This intellectual property activity reflects the compound's growing importance in medicinal chemistry, a sector experiencing significant investment growth worldwide.

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